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Introduction

Psb-CBS5 is a potent and selective antagonist of the G protein-coupled receptor 18 (GPR18),
also known as the N-arachidonoyl glycine (NAGIly) receptor.[1] As a selective antagonist, Psb-
CBS5 is a valuable tool for elucidating the physiological and pathological roles of GPR18 in
various biological systems. These application notes provide detailed protocols for the use of
Psb-CB5 in mouse models, focusing on dosages, administration routes, and relevant
experimental procedures.

Data Presentation
Psh-CB5 Dosage and Administration in Mouse Models
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Signaling Pathways

GPR18 is a G protein-coupled receptor that can signal through multiple pathways, including

Gai, Gag, and Gas proteins, as well as a -arrestin-dependent pathway. As an antagonist,

Psb-CB5 blocks the downstream signaling cascades initiated by GPR18 agonists such as N-

arachidonoyl glycine (NAGly).

GPR18 Signaling Pathways and Antagonism by Psb-CB5
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Caption: GPR18 signaling and its inhibition by Psb-CB5.
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Experimental Protocols

Protocol 1: Intraperitoneal (i.p.) Administration of Psh-
CB5 for Behavioral Studies

This protocol is adapted from general procedures for intraperitoneal injections in mice and is
suitable for behavioral assessments.

Materials:

Psb-CB5

Vehicle (e.g., DMSO and saline)

Sterile 1 mL syringes

Sterile 25-27 gauge needles

70% ethanol

Animal scale

Procedure:
e Preparation of Psb-CB5 Solution:

o Psbh-CBS5 is soluble in DMSO. For in vivo use, a common practice for similar compounds
is to first dissolve Psb-CB5 in a minimal amount of DMSO and then dilute it with a sterile
aqueous buffer (e.g., saline or PBS) to the final concentration.

o The final concentration of DMSO should be kept low (typically <10%) to avoid toxicity.
o Prepare the solution fresh on the day of the experiment.

e Animal Handling and Injection:
o Weigh the mouse to determine the correct injection volume.

o Restrain the mouse by gently scruffing the neck and back to expose the abdomen.
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o Tilt the mouse's head downwards at a slight angle.
o Wipe the injection site (lower right quadrant of the abdomen) with 70% ethanol.

o Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful to avoid
puncturing internal organs.

o Slowly inject the Psb-CBS5 solution. The typical injection volume is 10 uL/g of body weight.
o Withdraw the needle and return the mouse to its cage.

o Monitor the animal for any adverse reactions.

Protocol 2: Intracolonic (i.c.) Administration of Psh-CB5
in a Mouse Model of Colitis

This protocol is based on a study using Psb-CB5 in a TNBS-induced colitis model.
Materials:

» Psh-CB5

Vehicle (as described in Protocol 1)

2,4,6-trinitrobenzenesulfonic acid (TNBS)

Ethanol

Flexible catheter (e.g., 3.5 F)

1 mL syringe

Anesthesia (e.qg., isoflurane)
Procedure:
e Induction of Colitis (Day 0):

o Anesthetize the mouse using isoflurane.
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o Slowly administer 100 pL of 50% ethanol containing 2.5% TNBS intrarectally using a
flexible catheter inserted approximately 4 cm into the colon.

o Keep the mouse in a head-down position for at least 60 seconds to ensure the distribution
of the TNBS solution within the colon.

e Psh-CB5 Administration (e.g., Days 1-4):

o

Prepare the Psbh-CB5 solution as described in Protocol 1.

o Anesthetize the mouse.

o Gently insert a flexible catheter approximately 4 cm into the colon.
o Slowly administer 100 pL of the Psb-CB5 solution (1 mg/kg).

o Keep the mouse in a head-down position for a short period to allow for solution
distribution.

o Return the mouse to its cage and monitor its recovery.
e Assessment of Colitis:
o Monitor body weight, stool consistency, and rectal bleeding daily.

o At the end of the experiment, euthanize the mice and collect the colon for macroscopic
scoring (e.g., inflammation, ulceration) and histological analysis.

o Myeloperoxidase (MPO) activity can be measured as an indicator of neutrophil infiltration.

Experimental Workflow for Colitis Model
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Caption: Workflow for Psb-CB5 administration in a mouse colitis model.

Concluding Remarks

Psh-CBS5 is a critical pharmacological tool for investigating the role of GPR18 in health and
disease. The protocols outlined above provide a starting point for in vivo studies in mouse
models. Researchers should optimize dosages, administration routes, and experimental
timelines based on their specific research questions and animal models. Careful consideration
of vehicle selection and animal welfare is paramount for obtaining reliable and reproducible
results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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